Cas no 33575-93-8 (2-(Chloromethyl)-5-propyl-1,3,4-oxadiazole)

• Product Name: 2-(Chloromethyl)-5-propyl-1,3,4-oxadiazole
• CAS No: 33575-93-8
• MF: C₆H₉ClN₂O
• MW: 160.60146021843
• MDL: MFCD10037645
• CID: 1073274
• PubChem ID: 24206099
• Update Time: 2025-06-08

2-(Chloromethyl)-5-propyl-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-5-propyl-1,3,4-oxadiazole
• 2-Chlormethyl-5-propyl-1,3,4-oxadiazol
• 2-chloromethyl-5-propyl-[1,3,4]oxadiazole
• AG-L-22974
• ARONIS24353
• CTK4H0905
• SBB018935
• ALBB-022781
• LS-07038
• 1,3,4-Oxadiazole, 2-(chloromethyl)-5-propyl-
• A918346
• MFCD10037645
• 33575-93-8
• DTXSID10639845
• AKOS005267213

• MDL： MFCD10037645
• Inchi： 1S/C6H9ClN2O/c1-2-3-5-8-9-6(4-7)10-5/h2-4H2,1H3
• InChI Key： WNHVLRSXJZLWNT-UHFFFAOYSA-N
• SMILES： ClCC1=NN=C(CCC)O1

Computed Properties

• Exact Mass: 160.0403406g/mol
• Monoisotopic Mass: 160.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.9Ų

2-(Chloromethyl)-5-propyl-1,3,4-oxadiazole Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,3,4-oxadiazoles

Additional information on 2-(Chloromethyl)-5-propyl-1,3,4-oxadiazole

Comprehensive Overview of 2-(Chloromethyl)-5-propyl-1,3,4-oxadiazole (CAS No. 33575-93-8)

2-(Chloromethyl)-5-propyl-1,3,4-oxadiazole (CAS No. 33575-93-8) is a specialized heterocyclic compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical intermediates, and agrochemical research. This compound belongs to the 1,3,4-oxadiazole family, a class of molecules known for their diverse biological activities and applications in material science. The presence of both a chloromethyl and a propyl group in its structure makes it a versatile building block for further chemical modifications.

In recent years, the demand for 1,3,4-oxadiazole derivatives has surged due to their potential in drug discovery and crop protection. Researchers are particularly interested in 2-(Chloromethyl)-5-propyl-1,3,4-oxadiazole for its ability to serve as a precursor in the synthesis of more complex molecules. Its unique structural features allow it to participate in various nucleophilic substitution reactions, making it a valuable tool for chemists working on small molecule therapeutics and functional materials.

One of the most frequently asked questions about CAS No. 33575-93-8 is its role in green chemistry. With the growing emphasis on sustainable practices, scientists are exploring ways to optimize the synthesis of this compound using eco-friendly catalysts and solvent-free conditions. This aligns with the broader trend of reducing carbon footprints in chemical manufacturing. Additionally, its potential applications in biodegradable polymers have sparked interest among material scientists.

The physicochemical properties of 2-(Chloromethyl)-5-propyl-1,3,4-oxadiazole also make it a subject of study in computational chemistry. Molecular modeling and density functional theory (DFT) calculations are often employed to predict its reactivity and stability under different conditions. These insights are crucial for designing more efficient synthetic routes and understanding its interactions with other molecules in catalytic systems.

Another area of interest is the compound's potential in antimicrobial research. Preliminary studies suggest that 1,3,4-oxadiazole derivatives exhibit promising activity against certain pathogens. While CAS No. 33575-93-8 itself is not a drug, its structural framework is being investigated for the development of new antibacterial and antifungal agents. This is particularly relevant in the context of rising antibiotic resistance, a global health concern.

From an industrial perspective, 2-(Chloromethyl)-5-propyl-1,3,4-oxadiazole is often discussed in forums related to scale-up challenges and process optimization. Companies are keen on improving yield and purity while minimizing waste. The compound's stability under various storage conditions is another topic of practical importance, especially for manufacturers and suppliers in the fine chemicals sector.

In summary, 2-(Chloromethyl)-5-propyl-1,3,4-oxadiazole (CAS No. 33575-93-8) is a multifaceted compound with applications spanning pharmaceuticals, agriculture, and materials science. Its relevance to contemporary research themes such as sustainability, computational chemistry, and antimicrobial development ensures its continued prominence in scientific literature. As advancements in synthetic methodologies and analytical techniques progress, the potential uses of this compound are expected to expand further.